Cas no 899947-39-8 (3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea)

• Product Name: 3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea
• CAS No: 899947-39-8
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5489465
• Update Time: 2025-05-26

3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1-ethyl-1H-indol-3-yl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]-
• 3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea

• Inchi： 1S/C18H24N4O2/c1-2-21-13-15(14-7-3-4-8-16(14)21)20-18(24)19-10-6-12-22-11-5-9-17(22)23/h3-4,7-8,13H,2,5-6,9-12H2,1H3,(H2,19,20,24)
• InChI Key： VMKPHFJBFNWRRJ-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N(CC)C=1)C=CC=C2)C(NCCCN1CCCC1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea

Comprehensive Overview of 3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea (CAS No. 899947-39-8)

The compound 3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea, identified by its CAS No. 899947-39-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core with a pyrrolidinone moiety, linked via a urea bridge. Such a configuration is often associated with potential bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. The indole scaffold, a prominent feature of this compound, is widely recognized for its versatility in medicinal chemistry. It is frequently found in drugs targeting serotonin receptors, kinases, and other critical biological pathways. The addition of the 2-oxopyrrolidin-1-yl group further enhances its potential as a modulator of protein-protein interactions or enzyme inhibition.

Researchers exploring 3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea often investigate its pharmacokinetic properties, including solubility, stability, and bioavailability. These factors are critical for determining its suitability as a lead compound in drug development. Computational modeling and in vitro assays are commonly employed to predict its binding affinity and metabolic pathways, addressing key questions such as: "How does this compound interact with specific biological targets?" or "What are its potential applications in treating neurodegenerative diseases?"

The synthesis of CAS No. 899947-39-8 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists frequently optimize protocols to minimize byproducts and improve scalability, a topic of great relevance in industrial applications. Discussions around green chemistry and sustainable synthesis methods have also influenced recent studies, aligning with global trends toward environmentally friendly practices.

From a commercial perspective, 3-(1-ethyl-1H-indol-3-yl)-1-3-(2-oxopyrrolidin-1-yl)propylurea is often sourced by research institutions and pharmaceutical companies for exploratory studies. Its patent status and regulatory considerations are frequently queried in academic and industrial circles, reflecting the growing emphasis on intellectual property in drug development. Additionally, its potential as a preclinical candidate raises questions about toxicity profiles and therapeutic windows, which are critical for advancing to clinical trials.

In summary, CAS No. 899947-39-8 represents a compelling case study in modern medicinal chemistry. Its structural complexity and potential bioactivity make it a valuable subject for researchers addressing challenges in drug design and development. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapies in areas such as central nervous system disorders or cancer treatment, aligning with current healthcare priorities.